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Compound of Interest

Compound Name: NBD-Pen

Cat. No.: B12378226

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and recommended settings for the
visualization of bacterial cell wall synthesis using NBD-Penicillin (NBD-Pen) and confocal
microscopy. NBD-Pen is a fluorescent analog of penicillin that covalently binds to penicillin-
binding proteins (PBPs), offering a powerful tool to study bacterial cell wall dynamics and the
efficacy of 3-lactam antibiotics.

Principle and Mechanism of Action

NBD-Pen acts as an activity-based probe for penicillin-binding proteins. Penicillin and its
analogs function by inhibiting the transpeptidase activity of PBPs, which are essential enzymes
for the final steps of peptidoglycan synthesis. The B-lactam ring in penicillin forms a stable
covalent bond with a serine residue in the active site of the PBP, thereby inactivating the
enzyme and halting cell wall construction. This disruption of the cell wall's integrity ultimately
leads to bacterial cell lysis.[1][2] By using a penicillin molecule conjugated to the NBD
(Nitrobenzofurazan) fluorophore, the sites of active peptidoglycan synthesis can be visualized
using fluorescence microscopy.

Below is a diagram illustrating the mechanism of action of penicillin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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